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Compound of Interest

Compound Name: 3-Aminoquinolin-5-OL

Cat. No.: B1498440

3-Aminoquinolin-5-OL is a heterocyclic aromatic compound featuring a quinoline nucleus
substituted with an amino group at the 3-position and a hydroxyl group at the 5-position. The
quinoline ring system itself is a privileged structure found in numerous natural products and
synthetic compounds with a wide array of pharmacological activities, including antimalarial,
anticancer, and antimicrobial effects. The addition of the amino and hydroxyl groups is
predicted to bestow unique physicochemical properties, enhancing its potential for specific
biological interactions.

The 3-amino group can act as a key pharmacophore, participating in hydrogen bonding and
serving as an attachment point for further chemical modifications. The 5-hydroxyl group, on the
other hand, is known to be involved in metal ion chelation and can contribute to antioxidant
properties, both of which are crucial in various pathological conditions. This guide will
extrapolate from the rich chemistry of related quinoline derivatives to build a strong case for the
investigation of 3-Aminoquinolin-5-OL in several key research areas.

Table 1: Physicochemical Properties of 3-Aminoquinolin-5-OL
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Property Value Source

CAS Number 1261625-77-7 MySkinRecipes[1]
Molecular Formula CoHsN20 MySkinRecipes[1]
Molecular Weight 160.17 g/mol MySkinRecipes|[1]

Anticancer, Neuroprotective,
Inferred from related

Predicted Bioactivity Antimicrobial, Fluorescent

compounds
Probe

Proposed Synthesis of 3-Aminoquinolin-5-OL

While a specific, documented synthesis for 3-Aminoquinolin-5-OL is not readily available in
public literature, a plausible synthetic route can be proposed based on established quinoline
synthesis methodologies, such as the Friedlander annulation, followed by functional group
interconversion. A potential pathway could involve the condensation of a suitably substituted o-
aminobenzaldehyde or ketone with a compound containing a reactive a-methylene group,
followed by modifications to introduce the amino and hydroxyl functionalities.

A likely route would involve the reduction of a nitro group to form the 3-amino substituent and
the demethylation of a methoxy group to yield the 5-hydroxyl group.
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Starting Materials

(Z-Amino-5-methoxybenzaldehyde)
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Intermediate Synthesis

Friedlander Annulation
(Base catalyst, e.g., NaOH)

G-Methoxy—3—nitroquino|in9

.

' Acetonitrile '
\

Final Product Synthesis

Nitro Group Reduction
(e.g., SnCI2/HCI or H2/Pd-C)

G-Amino-5-methoxyquin0|ine)

Demethylation
(e.g., BBr3 or HBr)

G-Aminoquinolin-S-OD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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